Cas no 13059-84-2 (Benzenamine, 2,4-dinitro-N-propyl-)

Benzenamine, 2,4-dinitro-N-propyl- structure
13059-84-2 structure
Product Name:Benzenamine, 2,4-dinitro-N-propyl-
CAS No:13059-84-2
MF:C9H11N3O4
MW:225.201341867447
CID:1226169
PubChem ID:607353
Update Time:2025-04-20

Benzenamine, 2,4-dinitro-N-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,4-dinitro-N-propyl-
    • N-(2,4-dinitrophenyl)-n-propylamine
    • N-Propyl-2,4-dinitroaniline
    • 2,4-Dinitro-N-propylaniline
    • N-Propyl-2,4-dinitrobenzenamine
    • Q63395483
    • 2,4-Dinitro-n-propylaniline #
    • Oprea1_704320
    • 13059-84-2
    • CHEMBL218588
    • SCHEMBL14063303
    • MFCD00450207
    • DTXSID001347811
    • VTYSAZUSTIWCND-UHFFFAOYSA-N
    • N-(n-propyl)-2,4-dinitroaniline
    • Aniline, 2,4-dinitro-N-propyl-
    • AE-641/30106004
    • AKOS008926693
    • Inchi: 1S/C9H11N3O4/c1-2-5-10-8-4-3-7(11(13)14)6-9(8)12(15)16/h3-4,6,10H,2,5H2,1H3
    • InChI Key: VTYSAZUSTIWCND-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1NCCC)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 225.07503
  • Monoisotopic Mass: 225.07495584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 98.31
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